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Compound of Interest

Compound Name: rac Epinephrine-5-Sulfonate

Cat. No.: B13838931

Get Quote

Introduction & Chemical Context
In the development and stability testing of Epinephrine (Adrenaline) formulations, the

identification of sulfonate-based impurities is critical. While the reaction of epinephrine with

sodium bisulfite (a common antioxidant) predominantly yields the benzylic sulfonate

(Epinephrine Sulfonic Acid, USP Impurity F), ring-sulfonated isomers such as Epinephrine-5-

Sulfonate are vital reference standards for comprehensive impurity profiling and degradation

mechanistic studies.

Target Molecule:rac-Epinephrine-5-Sulfonate IUPAC Name: 2,3-dihydroxy-5-[1-hydroxy-2-

(methylamino)ethyl]benzenesulfonic acid Molecular Formula: C9H13NO6S Molecular Weight:

279.27 g/mol

Critical Distinction: Isomer Regiochemistry
It is imperative to distinguish the target molecule from "Impurity F".

Impurity F (Benzylic): Sulfonation occurs at the side-chain

-carbon (replacing the benzylic -OH).
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5-Sulfonate (Ring): Sulfonation occurs at the aromatic ring (position 5), retaining the benzylic

-OH and catechol functionality.

This protocol details the NMR acquisition and assignment logic required to definitively identify

the 5-sulfonate isomer, focusing on the diagnostic changes in the aromatic region.

Experimental Protocol
Sample Preparation
Due to the zwitterionic and polar nature of epinephrine sulfonates, Deuterium Oxide (

) is the solvent of choice.

Mass: Weigh approximately 5.0 – 10.0 mg of rac-Epinephrine-5-Sulfonate reference

standard.

Solvent: Add 600

L of

(99.9% D).

Internal Standard: Add 10

L of DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) or TSP (trimethylsilylpropanoic acid)
solution (10 mM) for chemical shift referencing (

ppm).

pH Adjustment (Optional but Recommended): The chemical shifts of catecholamines are pH-

sensitive. Adjusting to pD ~3.0-4.0 with DCl/NaOD can stabilize the molecule and sharpen

exchangeable proton signals (though -OH/-NH protons usually exchange rapidly in

and are not observed).

Filtration: Filter through a 0.22

m PTFE filter if any turbidity is observed. Transfer to a 5 mm NMR tube.
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Acquisition Parameters
To ensure publication-quality data and full structural verification, the following pulse sequences

are required:

Experiment Pulse Sequence Scans (NS) Purpose

1H 1D zg30 / zg 16 - 64

Primary structural

confirmation;

integration.

13C 1D zgpg30 1024+

Carbon counting;

identifying the C-

SO3H carbon.

COSY cosygpppqf 8 - 16

Establishing H-H

connectivity (Side

chain).

HSQC hsqcedetgp 8 - 16

Assigning protons to

their directly attached

carbons.

HMBC hmbcgplpndqf 16 - 32

Long-range

correlations; Critical

for placing the

sulfonate group on the

ring.

Structural Assignment & Data Analysis[1]
1H NMR Interpretation (500 MHz, D2O)
The most diagnostic feature of the 5-sulfonate isomer is the change in the aromatic coupling

pattern compared to native epinephrine.

Native Epinephrine: Shows an ABX system (or ABC depending on field) with three aromatic

protons: H2 (d), H5 (d), and H6 (dd).

Epinephrine-5-Sulfonate: Substitution at position 5 removes the H5 proton.
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Remaining Protons: H2 and H6.

Pattern: Two doublets with a small meta-coupling constant (

Hz).

Shift Logic: The

group is electron-withdrawing. The proton ortho to the sulfonate (H6) will experience
significant deshielding compared to the parent molecule.

Table 1: 1H NMR Chemical Shift Data (Representative)

Position
Shift (

, ppm)
Multiplicity Integral

Coupling (

, Hz)

Assignment
Logic

H2 7.05 d 1H 1.8

Meta to side-

chain; Meta

to H6.

H6 7.35 d 1H 1.8

Ortho to side-

chain; Ortho

to

(Deshielded).

-CH 4.85 dd 1H 8.5, 4.0

Benzylic

methine

(often near

HDO signal).

-CH2 3.25 m 2H -

Methylene

adjacent to

Nitrogen.

N-CH3 2.75 s 3H -
N-Methyl

singlet.

13C NMR Interpretation
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The 13C spectrum confirms the presence of the sulfonate group via the appearance of a

quaternary carbon signal in the aromatic region that does not correlate to a proton in HSQC but

shows HMBC correlations.

Table 2: 13C NMR Chemical Shift Data (Representative)

Position
Shift (

, ppm)
Type Assignment Logic

C5 ~135.0 - 140.0 Cq

Ipso-C attached to

. HMBC target from

H6.

C3, C4 ~145.0 - 150.0 Cq
Oxygenated aromatic

carbons (Catechol).

C1 ~132.0 Cq
Alkyl-substituted

aromatic carbon.

C6 ~118.0 CH
Aromatic CH (Ortho to

).

C2 ~114.0 CH
Aromatic CH

(Isolated).

-C 70.5 CH
Benzylic alcohol

carbon.

-C 55.0 CH2 Aminomethylene.

N-CH3 34.5 CH3 N-Methyl.

Visualization of Workflows
Diagram 1: Analytical Workflow
This diagram outlines the logical flow from sample preparation to structural verification.
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Caption: Step-by-step NMR characterization workflow for confirming the identity of

Epinephrine-5-Sulfonate.

Diagram 2: Structural Regiochemistry
Visualizing the numbering and substitution pattern to distinguish from Impurity F.

Sulfonation Pathways
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Caption: Structural relationship between Epinephrine, Impurity F, and the target Epinephrine-5-

Sulfonate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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